Cy5-PEG2-exo-BCN
Catalog No.
S12859168
CAS No.
M.F
C49H65ClN4O5
M. Wt
825.5 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
Product Name
Cy5-PEG2-exo-BCN
IUPAC Name
[(1S,8R)-9-bicyclo[6.1.0]non-4-ynyl]methyl N-[2-[2-[2-[6-[(2E)-3,3-dimethyl-2-[(2E,4E)-5-(1,3,3-trimethylindol-1-ium-2-yl)penta-2,4-dienylidene]indol-1-yl]hexanoylamino]ethoxy]ethoxy]ethyl]carbamate;chloride
Molecular Formula
C49H65ClN4O5
Molecular Weight
825.5 g/mol
InChI
InChI=1S/C49H64N4O5.ClH/c1-48(2)40-22-15-17-24-42(40)52(5)44(48)26-12-8-13-27-45-49(3,4)41-23-16-18-25-43(41)53(45)31-19-9-14-28-46(54)50-29-32-56-34-35-57-33-30-51-47(55)58-36-39-37-20-10-6-7-11-21-38(37)39;/h8,12-13,15-18,22-27,37-39H,9-11,14,19-21,28-36H2,1-5H3,(H-,50,51,54,55);1H/t37-,38+,39?;
InChI Key
BZWLYGZSPZUPID-QZYPJSSZSA-N
Canonical SMILES
CC1(C2=CC=CC=C2[N+](=C1C=CC=CC=C3C(C4=CC=CC=C4N3CCCCCC(=O)NCCOCCOCCNC(=O)OCC5C6C5CCC#CCC6)(C)C)C)C.[Cl-]
Isomeric SMILES
CC1(C2=CC=CC=C2[N+](=C1/C=C/C=C/C=C/3\C(C4=CC=CC=C4N3CCCCCC(=O)NCCOCCOCCNC(=O)OCC5[C@H]6[C@@H]5CCC#CCC6)(C)C)C)C.[Cl-]
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
2
Exact Mass
824.4643489 g/mol
Monoisotopic Mass
824.4643489 g/mol
Heavy Atom Count
59
Dates
Last modified: 08-10-2024
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:10359-36-1
Molecular Formula:C18H14NO6P
Molecular Weight:371.3 g/mol
Availability:
In Stock
CAS No.:74-83-9
Molecular Formula:CH3B
Molecular Weight:94.94 g/mol
Availability:
In Stock
CAS No.:20290-10-2
Molecular Formula:C23H27NO9
Molecular Weight:461.5 g/mol
Availability:
In Stock
CAS No.:198139-38-7
Molecular Formula:C15H17N2O+
Molecular Weight:241.31 g/mol
Availability:
In Stock
CAS No.:520-17-2
Molecular Formula:C15H14O6
Molecular Weight:290.27 g/mol
Availability:
In Stock
CAS No.:1189677-14-2
Molecular Formula:C18H13ClFN3O
Molecular Weight:344.74 g/mol
Availability:
In Stock
